
Technical Guide: 4-Chloro-1-methylpiperidine
Hydrochloride (CAS 5382-23-0)

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 4-Methylpiperidine hydrochloride

CAS No.: 42796-28-1

Cat. No.: B3052611

Get Quote

Critical Safety & Application Protocol for Research
Scientists
PART 1: CRITICAL DISAMBIGUATION & IDENTITY
⚠️ SAFETY ALERT: CAS Number vs. Nomenclature Mismatch You requested a guide for "4-
methylpiperidine hydrochloride" but provided CAS 5382-23-0. In chemical safety, the CAS

Number is the definitive identifier.

CAS 5382-23-0 corresponds to 4-Chloro-1-methylpiperidine hydrochloride.[1][2]

CAS 42796-28-1 corresponds to 4-Methylpiperidine hydrochloride (simple alkyl

piperidine).[3]

This guide is written for CAS 5382-23-0 (4-Chloro-1-methylpiperidine HCl). Difference in

Hazard:

4-Methylpiperidine HCl: Irritant.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3052611#bc-rfq
https://www.benchchem.com/product/b3052611/docs?utm_src=pdf-body#technical-guide-4-chloro-1-methylpiperidine-hydrochloride-cas-5382-23-0
https://www.benchchem.com/product/b3052611/docs?utm_src=pdf-body#technical-guide-4-chloro-1-methylpiperidine-hydrochloride-cas-5382-23-0
https://commonchemistry.cas.org/detail?cas_rn=5382-23-0
https://www.bldpharm.com/products/5382-23-0.html
https://www.benchchem.com/product/b3052611/docs?utm_src=pdf-body#technical-guide-4-chloro-1-methylpiperidine-hydrochloride-cas-5382-23-0
https://webbook.nist.gov/cgi/inchi?ID=C42796281&Mask=80
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-1-methylpiperidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3052611?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4-Chloro-1-methylpiperidine HCl (CAS 5382-23-0):[1]CORROSIVE / ALKYLATING AGENT.

The presence of the chlorine at the 4-position makes this a nitrogen mustard analog

precursor. It is significantly more dangerous than the simple methyl analog.

PART 2: PHYSICOCHEMICAL ARCHITECTURE
1. Molecular Identity

IUPAC Name: 4-chloro-1-methylpiperidin-1-ium chloride

Formula: C₆H₁₃Cl₂N (HCl salt of C₆H₁₂ClN)

Molecular Weight: 170.08 g/mol

Structure: A piperidine ring with an N-methyl group and a Chlorine atom at position 4.

2. Physical Properties Table

Property Value Technical Context

Appearance
White to off-white crystalline

solid

Hygroscopic; turns sticky upon

moisture exposure.

Melting Point 160–164 °C

Sharp melting range indicates

high purity. Decomposition

often follows.

Solubility
High in Water, Methanol,

Ethanol

Dissolves readily due to ionic

nature.

Solubility (Organic) Low in Hexane, Et₂O
Requires free-basing to extract

into non-polar organic phases.

Acidity (pH) Acidic (pH < 4 in 10% aq. soln) Hydrolysis of the HCl salt.

Stability Hygroscopic

Must be stored under inert

atmosphere (Argon/Nitrogen)

at 2-8°C.

PART 3: RISK ASSESSMENT & SAFETY ENGINEERING
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1. Hazard Classification (GHS)
This compound acts as a reactive electrophile. The chlorine at the 4-position is a good leaving

group, especially via the formation of a transient aziridinium ion intermediate (neighboring

group participation), making it a potent alkylating agent.

H314: Causes severe skin burns and eye damage.[4]

H302: Harmful if swallowed.[4]

H335: May cause respiratory irritation.

H317: May cause an allergic skin reaction (Sensitizer).

2. Exposure Control Workflow (Graphviz)

Source: CAS 5382-23-0
(Vesicant/Corrosive)

Engineering Controls:
Fume Hood (Face Vel > 100 fpm)

Inert Atmosphere Glovebox

Containment
PPE Layer:

Nitrile + Neoprene Gloves (Double)
Face Shield + Goggles

Tyvek Lab Coat

Personal Barrier Procedural Control:
Weigh in closed vessels

Neutralize spills with 10% NaHCO3

Execution

Click to download full resolution via product page

Figure 1: Hierarchical defense strategy for handling 4-chloro-1-methylpiperidine HCl.

3. Emergency Response
Skin Contact: Immediate wash with soap and water for 15 minutes. Do not use ethanol (may

increase absorption of the free base).

Spill Cleanup: Do not dry sweep. Dissolve in water, neutralize with Sodium Bicarbonate

(NaHCO₃) until bubbling ceases, then absorb with vermiculite.

PART 4: SYNTHETIC UTILITY & PROTOCOLS
1. Core Application: Nucleophilic Substitution
Researchers typically use CAS 5382-23-0 to introduce the 1-methylpiperidin-4-yl moiety into a

scaffold (e.g., synthesis of antihistamines like Cyproheptadine or analgesics).
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The Mechanism: The reaction usually proceeds via an Elimination-Addition or Aziridinium

intermediate pathway rather than simple SN2, due to the beta-nitrogen.

Free Basing: The HCl is neutralized.

Cyclization: The nitrogen lone pair attacks the C4 position, displacing Chlorine to form a

reactive bicyclic aziridinium ion.

Nucleophilic Attack: The external nucleophile opens the ring.

2. Standard Operating Procedure: Free-Basing & Coupling
Objective: To convert the stable storage salt (HCl) into the reactive free amine for synthesis.

Step-by-Step Protocol:

Suspension: Suspend 10 mmol (1.70 g) of CAS 5382-23-0 in 20 mL of Dichloromethane

(DCM).

Neutralization: Cool to 0°C. Slowly add 12 mmol of Triethylamine (TEA) or cold 10% NaOH

solution.

Note: If using NaOH, separate layers quickly to prevent hydrolysis of the chloride.

Extraction: Wash the organic layer with brine. Dry over anhydrous Na₂SO₄.

Usage: Use the DCM solution immediately for the coupling reaction. Do not concentrate to

dryness if possible; the free base 4-chloro-1-methylpiperidine is unstable and can self-

polymerize or dimerize exothermically.

3. Reaction Pathway Diagram (Graphviz)
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Figure 2: Activation pathway from stable salt to reactive electrophile.

PART 5: REFERENCES & AUTHORITIES
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 79342, 4-Chloro-1-methylpiperidine hydrochloride. Retrieved from [Link]

Sigma-Aldrich (Merck).Safety Data Sheet for Piperidine Derivatives. (General reference for

class hazards of chloro-piperidines).

Disclaimer:This guide is for educational and research planning purposes only. It does not

replace the official Manufacturer Safety Data Sheet (MSDS) required by law. Always consult

the specific MSDS provided by your vendor before handling CAS 5382-23-0.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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